Cas no 95668-21-6 (1-Bromo-2-nitro-4-(trifluoromethoxy)benzene)

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene structure

95668-21-6 structure

Product Name:1-Bromo-2-nitro-4-(trifluoromethoxy)benzene

CAS No:95668-21-6

MF:C₇H₃BrF₃NO₃

MW:286.002831697464

MDL:MFCD13194446

CID:1016005

Update Time:2024-10-25

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-nitro-4-(trifluoromethoxy)benzene
- 2-Bromo-5-(trifluoromethoxy)nitrobenzene
- Benzene, 1-bromo-2-nitro-4-(trifluoromethoxy)-
- LHWANFWEBHKYCZ-UHFFFAOYSA-N
- 3-nitro-4-bromotrifluoromethoxybenzene
- TRA0023123
- 2-nitro-4-trifluoromethoxy-bromobenzene
- 2-Nitro-4-(trifluoromethoxy)bromobenzene
- SY020766
- 1-Bromo-2-nitro-4-trifluoromethoxybenzene
- AX8216695
- AB0032986
- C
- 1-Bromo-2-nitro-4-(trifluoromethoxy)benzene (ACI)
- MDL： MFCD13194446
- Inchi： 1S/C7H3BrF3NO3/c8-5-2-1-4(15-7(9,10)11)3-6(5)12(13)14/h1-3H
- InChI Key： LHWANFWEBHKYCZ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(Br)=CC=C(OC(F)(F)F)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 243
XLogP3: 3.7
Topological Polar Surface Area: 55

Experimental Properties

Boiling Point: 237.8±35.0℃ at 760 mmHg

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Pricemore >>

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1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Production Method

Production Method 1

95668-21-6

Reaction Conditions

Reference

: Halogenation-nitration-fluorination of haloalkylated aromatic compounds

, European Patent Organization, , ,

Production Method 2

407-14-7

95668-21-6

95668-20-5

Reaction Conditions

Reference

: Practical, Highly Convergent, Asymmetric Synthesis of a Selective PPARγ Modulator

Maligres, Peter E.; Humphrey, Guy R.; Marcoux, Jean-Francois; Hillier, Michael C.; Zhao, Dalian; et al, Organic Process Research & Development, 2009, 13(3), 525-534

Production Method 3

2267-23-4

95668-21-6

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite Solvents: Acetonitrile ; 2 min, rt
1.2 Reagents: Copper bromide (CuBr2) ; 1 h, rt

Reference

: Benzimidazole thiophene compounds and their preparation, pharmaceutical compositions and use in the treatment of diseases

, United States, , ,

Production Method 4

95668-21-6

Reaction Conditions

Reference

: 4-benzoylisoxazole herbicides

, World Intellectual Property Organization, , ,

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Raw materials

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Preparation Products

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Suppliers

Amadis Chemical Company Limited

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(CAS:95668-21-6)1-Bromo-2-nitro-4-(trifluoromethoxy)benzene

Order Number:A858958

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:15

Price ($):186.0

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Amadis Chemical Company Limited

(CAS:95668-21-6)1-Bromo-2-nitro-4-(trifluoromethoxy)benzene

Purity:99%

Quantity:100g

Price ($):186.0